Cas no 1040665-70-0 (N-[(4-fluorophenyl)methyl]-3-(2-{[(4-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)propanamide)

• Product name: N-[(4-fluorophenyl)methyl]-3-(2-{[(4-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)propanamide
• CAS No: 1040665-70-0
• MF: C₂₁H₂₁FN₄O₃S
• MW: 428.479846715927
• CID: 6500766
• PubChem ID: 27377271

N-[(4-fluorophenyl)methyl]-3-(2-{[(4-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluorophenyl)methyl]-3-(2-{[(4-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)propanamide
• AKOS024507367
• N-[(4-fluorophenyl)methyl]-3-[2-[(4-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]propanamide
• F5331-0163
• VU0642343-1
• N-(4-fluorobenzyl)-3-(2-(3-(4-methoxyphenyl)ureido)thiazol-4-yl)propanamide
• 1040665-70-0

• Inchi： 1S/C21H21FN4O3S/c1-29-18-9-6-16(7-10-18)24-20(28)26-21-25-17(13-30-21)8-11-19(27)23-12-14-2-4-15(22)5-3-14/h2-7,9-10,13H,8,11-12H2,1H3,(H,23,27)(H2,24,25,26,28)
• InChI Key： PMGNRWOTZMJDHM-UHFFFAOYSA-N
• SMILES： S1C(NC(NC2C=CC(=CC=2)OC)=O)=NC(=C1)CCC(NCC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 428.13183988g/mol
• Monoisotopic Mass: 428.13183988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-[(4-fluorophenyl)methyl]-3-(2-{[(4-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)propanamide

Introduction to N-[(4-fluorophenyl)methyl]-3-(2-{[(4-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)propanamide (CAS No. 1040665-70-0)

N-[(4-fluorophenyl)methyl]-3-(2-{[(4-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)propanamide, with CAS No. 1040665-70-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiazole ring, a propanamide group, and substituents such as a 4-fluorophenyl methyl group and a 4-methoxyphenyl carbamoyl group. These structural features contribute to its potential as a therapeutic agent in various disease states.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, amide bond formations, and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the stereochemical properties of this molecule, which are critical for understanding its pharmacokinetics and pharmacodynamics.

One of the most promising applications of N-[(4-fluorophenyl)methyl]-3-(2-{[(4-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)propanamide is in the field of oncology. Preclinical studies have demonstrated its ability to inhibit key enzymes and signaling pathways involved in cancer cell proliferation and metastasis. For instance, the compound has shown potent activity against tyrosine kinase receptors, which are often overexpressed in various cancers.

In addition to its anti-cancer properties, this compound has also been investigated for its potential in treating neurodegenerative diseases such as Alzheimer's disease. Its ability to modulate neurotrophic factors and reduce oxidative stress makes it a compelling candidate for further exploration in this therapeutic area. Recent studies have also highlighted its role in modulating the amyloid-beta pathway, which is central to the pathogenesis of Alzheimer's disease.

The pharmacokinetic profile of N-[(4-fluorophenyl)methyl]-3-(2-{[(4-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)propanamide has been extensively studied. It exhibits favorable absorption and distribution properties, with moderate clearance rates that suggest a suitable half-life for therapeutic applications. Moreover, its bioavailability has been optimized through various formulation strategies, including the use of lipid-based delivery systems.

Toxicological studies have also been conducted to assess the safety profile of this compound. Acute and chronic toxicity tests have revealed that it has a relatively low toxicity profile at therapeutic doses. However, further long-term studies are required to fully understand its safety profile and potential for clinical translation.

In conclusion, N-[(4-fluorophenyl)methyl]-3-(2-{[(4-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)propanamide (CAS No. 1040665-70-0) represents a significant advancement in the development of novel therapeutic agents. Its unique structure, coupled with its promising preclinical activity across multiple disease areas, positions it as a strong candidate for further clinical investigation. Continued research into its mechanisms of action, pharmacokinetics, and toxicity will be essential for unlocking its full potential as a drug candidate.